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Compound of Interest

Compound Name: (R)-Methyl 3-hydroxybutanoate

Cat. No.: B147060 Get Quote

This guide provides critical safety protocols and logistical plans for the handling and disposal of

(R)-Methyl 3-hydroxybutanoate, tailored for research and drug development professionals.

Adherence to these procedures is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard and Property Summary
(R)-Methyl 3-hydroxybutanoate is classified as a combustible liquid that can cause skin, eye,

and respiratory irritation.[1][2][3] Understanding its properties is the first step toward safe

handling.

Table 1: GHS Hazard Identification
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Category Description

Signal Word Warning[1][4]

Hazard Class

Combustible liquid (Category 4), Skin irritation

(Category 2)[1][2], Eye irritation (Category 2)[1]

[2], Specific target organ toxicity — Single

exposure (Category 3), Respiratory tract

irritation[1][2]

Hazard Statements

H227: Combustible liquid[5]. H315: Causes skin

irritation[1][2][5]. H319: Causes serious eye

irritation[1][2][5]. H335: May cause respiratory

irritation[1][2][3].

Table 2: Physical and Chemical Properties

Property Value

Flash Point 71-73 °C (159.8-163.4 °F) - Closed Cup[1][4]

Boiling Point 56-58 °C @ 11 mmHg[1]

Density 1.055 g/mL at 20 °C[1]

Appearance Colorless to almost colorless clear liquid[6]

Solubility
Soluble in organic solvents like ethanol and

ether; insoluble in water.[6]

Personal Protective Equipment (PPE) Plan
A comprehensive PPE strategy is mandatory to prevent exposure.[7] The following equipment

must be used when handling (R)-Methyl 3-hydroxybutanoate.

Table 3: Required Personal Protective Equipment
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Area Protected Required PPE
Specifications and Best
Practices

Eyes & Face
Chemical Safety Goggles,

Face Shield

Goggles must meet OSHA 29

CFR 1910.133 or European

Standard EN166

specifications.[4][8] A face

shield should be worn over

goggles during procedures

with a high splash risk.[8][9]

Skin & Body
Chemical-Resistant Gloves,

Lab Coat, Closed-Toe Shoes

Use nitrile gloves for incidental

contact, removing and washing

hands immediately after

exposure.[8] Wear a 100%

cotton or flame-resistant lab

coat.[10] Ensure shoes cover

the entire foot.[9][10]

Respiratory
Use in a Ventilated Area

(Fume Hood)

Under normal conditions with

adequate ventilation, such as

in a chemical fume hood,

respiratory protection is not

typically required.[4] Avoid

inhaling vapors.[5]

Operational and Disposal Plans
Follow these step-by-step procedures for safe handling, storage, and disposal.

Step 1: Preparation and Handling
Area Preparation: Always handle (R)-Methyl 3-hydroxybutanoate in a well-ventilated area,

preferably inside a chemical fume hood to prevent the buildup of vapors.[10]

Eliminate Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks,

and other potential ignition sources.[4][5][10] This includes Bunsen burners and electrical

equipment that is not explosion-proof.[10]
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Don PPE: Before handling, put on all required PPE as detailed in Table 3. Inspect gloves for

any damage before use.[7]

Dispensing: When transferring the liquid, pour carefully to avoid splashing, which can

generate static electricity.[11] Keep containers tightly closed when not in use.[4][10]

Step 2: Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

Location: Store away from heat, sparks, and flame.[4]

Incompatible Materials: Do not store with strong oxidizing agents or strong bases.[4]

Step 3: Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes and seek medical attention if irritation occurs.[4][5]

Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do.[4][5] Seek immediate medical attention.[5]

Inhalation: Move the person to fresh air. If breathing difficulties occur, get medical attention.

[4][5]

Spill: For a small spill, contain the spillage and collect it with a non-combustible absorbent

material (e.g., sand, vermiculite). Place the waste in a suitable, closed container for disposal.

[5] Ensure all ignition sources are removed from the area.

Step 4: Disposal Plan
Chemical waste must be managed responsibly to ensure environmental and personal safety.

Waste Collection: Collect surplus and non-recyclable solutions in their original or a suitable,

labeled container. Do not mix with other waste.[5]

Container Disposal: Handle uncleaned, empty containers as you would the product itself.[5]
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Professional Disposal: Dispose of the chemical waste and contaminated packaging through

a licensed and approved waste disposal company.[4] This must be done in accordance with

all local, regional, and national hazardous waste regulations.[5] Do not empty into drains.[5]

Workflow for Safe Handling and Disposal
The following diagram illustrates the procedural flow for safely managing (R)-Methyl 3-
hydroxybutanoate in a laboratory setting.

Caption: Workflow for handling (R)-Methyl 3-hydroxybutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147060#personal-protective-equipment-for-handling-
r-methyl-3-hydroxybutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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